Cas no 1596863-12-5 (2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)-)

• Product Name: 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)-
• CAS No: 1596863-12-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5253006
• Update Time: 2025-05-22

2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)-
• 3-(but-3-yn-2-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C7H9NO2/c1-3-6(2)8-4-5-10-7(8)9/h1,6H,4-5H2,2H3
• InChI Key： ULZXCKHWVWXNAL-UHFFFAOYSA-N
• SMILES： O1CCN(C(C)C#C)C1=O

Additional information on 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)-

Comprehensive Overview of 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- (CAS No. 1596863-12-5)

The compound 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- (CAS No. 1596863-12-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the oxazolidinone core and a propynyl side chain, this compound exhibits versatile reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- has surged due to their relevance in green chemistry and sustainable synthesis. The compound’s propynyl group offers opportunities for click chemistry applications, a hot topic in modern organic synthesis. This aligns with the growing interest in eco-friendly chemical processes, as industries seek alternatives to traditional methods with higher environmental impact. Its CAS No. 1596863-12-5 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

One of the most discussed applications of 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- lies in its potential as a pharmacophore. The oxazolidinone scaffold is known for its presence in FDA-approved drugs, such as linezolid, an antibiotic. This connection has spurred investigations into whether derivatives of this compound could address antibiotic resistance, a critical global health challenge. Researchers are also examining its utility in catalysis and polymer chemistry, where its structural motifs may enhance material properties.

The synthesis of 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- typically involves multi-step organic reactions, including cyclization and alkyne functionalization. These methods are often optimized for high yield and low waste, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications.

Beyond pharmaceuticals, 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- is explored in material science for its potential in creating smart polymers and coatings. Its propynyl moiety allows for covalent bonding with other functional groups, enabling the design of advanced materials with tailored properties. This versatility makes it a candidate for innovations in biodegradable plastics and electronic materials, areas of high interest in both academia and industry.

In summary, 2-Oxazolidinone, 3-(1-methyl-2-propyn-1-yl)- (CAS No. 1596863-12-5) represents a compelling subject of study due to its multifaceted applications. From drug development to sustainable chemistry, this compound bridges gaps between disciplines, offering solutions to contemporary scientific challenges. Its continued exploration underscores the importance of heterocyclic chemistry in advancing technology and improving human health.